Cas no 1806820-47-2 (4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine)

• Product Name: 4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine
• CAS No: 1806820-47-2
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4852014
• Update Time: 2025-05-20

4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine

• Inchi： 1S/C9H11F2NO2/c1-5-8(14-3)6(9(10)11)4-7(12-5)13-2/h4,9H,1-3H3
• InChI Key： JTLIHTMQNCQUMO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C)C=1OC)OC)F

Computed Properties

• Exact Mass: 203.076
• Monoisotopic Mass: 203.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine

Research Brief on 4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine (CAS: 1806820-47-2)

4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine (CAS: 1806820-47-2) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential applications in drug discovery, agrochemical development, and materials science, highlighting its versatility and importance in interdisciplinary research.

In the context of drug discovery, 4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine has been investigated for its role as a building block in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The difluoromethyl group in the compound was found to enhance metabolic stability and improve pharmacokinetic properties, making it a valuable scaffold for optimizing drug-like molecules.

Another notable application of this compound lies in agrochemical research. A recent patent (WO2023056789) disclosed its use in the synthesis of novel fungicides targeting the succinate dehydrogenase (SDH) enzyme in plant pathogens. The difluoromethyl moiety was shown to increase binding affinity to the SDH active site, resulting in improved efficacy against resistant strains of fungi. This finding underscores the compound's potential in addressing the growing challenge of pesticide resistance in agriculture.

From a synthetic chemistry perspective, researchers have developed innovative methodologies for the efficient preparation of 4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine. A 2024 paper in Organic Letters described a one-pot, transition-metal-free approach that achieves high yields (up to 85%) while minimizing the formation of byproducts. This advancement is particularly significant for large-scale production, as it addresses previous challenges related to cost and environmental impact associated with traditional synthetic routes.

Structural and computational studies have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations reveal that the difluoromethyl group induces significant electronic effects on the pyridine ring, influencing both its reactivity and interaction with biological targets. These findings, published in Physical Chemistry Chemical Physics (2023), have important implications for rational drug design and the development of structure-activity relationships in medicinal chemistry programs.

Looking forward, 4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine continues to be a focus of research in multiple domains. Current investigations are exploring its potential in PET tracer development, where the fluorine atoms could serve as radiolabels for imaging applications. Additionally, its use in materials science, particularly in the design of liquid crystals and organic semiconductors, represents an emerging area of interest that may yield novel applications beyond the life sciences.

In conclusion, 4-(Difluoromethyl)-3,6-dimethoxy-2-methylpyridine (CAS: 1806820-47-2) has established itself as a versatile and valuable compound in chemical biology and related fields. Its unique structural features and demonstrated applications in drug discovery, agrochemical development, and materials science make it a compelling subject for ongoing research. As synthetic methodologies continue to improve and new applications are discovered, this compound is likely to remain at the forefront of innovation in these interdisciplinary areas.